Cas no 2229345-57-5 (1-(2-chloro-6-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

1-(2-Chloro-6-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid is a fluorinated cyclopropane derivative featuring a pyridine moiety, which imparts unique reactivity and stability. The presence of difluorocyclopropane enhances its metabolic resistance, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The chloro and methyl substituents on the pyridine ring contribute to selective binding properties, while the carboxylic acid group allows for further functionalization. This compound is particularly useful in the development of active ingredients for crop protection due to its structural rigidity and potential bioactivity. Its well-defined stereochemistry and purity ensure consistent performance in synthetic applications.
1-(2-chloro-6-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid structure
2229345-57-5 structure
Product Name:1-(2-chloro-6-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid
CAS No:2229345-57-5
MF:C10H8ClF2NO2
MW:247.625828742981
CID:5819617
PubChem ID:165802042
Update Time:2025-06-15

1-(2-chloro-6-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloro-6-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid
    • 2229345-57-5
    • EN300-1941069
    • Inchi: 1S/C10H8ClF2NO2/c1-5-2-3-6(7(11)14-5)9(8(15)16)4-10(9,12)13/h2-3H,4H2,1H3,(H,15,16)
    • InChI Key: CDVITMIHEJKJDE-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C)N=1)C1(C(=O)O)CC1(F)F

Computed Properties

  • Exact Mass: 247.0211625g/mol
  • Monoisotopic Mass: 247.0211625g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 50.2Ų

1-(2-chloro-6-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid Pricemore >>

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Additional information on 1-(2-chloro-6-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2-chloro-6-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229345-57-5)

The compound 1-(2-chloro-6-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229345-57-5) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique structural features, including a difluorocyclopropane moiety and a chloro-methylpyridine ring, this molecule exhibits remarkable potential for applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for novel bioactive compounds, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 1-(2-chloro-6-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as scientists seek to develop eco-friendly methodologies for producing such complex molecules. The incorporation of fluorine atoms into organic frameworks is a key strategy in modern medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates.

The synthesis of CAS No. 2229345-57-5 typically involves multi-step organic transformations, including cyclopropanation reactions and selective fluorination protocols. Advanced techniques such as flow chemistry and catalytic asymmetric synthesis are being explored to optimize its production. These innovations address the industry's need for scalable and cost-effective manufacturing processes, which is a hot topic among researchers and manufacturers alike.

From a structural perspective, the 2-chloro-6-methylpyridine component of this compound is particularly noteworthy. This heterocyclic scaffold is prevalent in many commercially successful agrochemicals and pharmaceuticals, underscoring its versatility. When combined with the difluorocyclopropane group, the resulting molecule exhibits unique electronic and steric properties that can influence binding interactions with biological targets. This dual functionality makes 1-(2-chloro-6-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid a valuable intermediate for structure-activity relationship (SAR) studies.

In the context of current research trends, this compound aligns with several high-interest areas in chemical science. The exploration of fluorine-containing heterocycles continues to be a major focus, driven by their importance in drug design. Additionally, the development of novel pyridine derivatives remains a vibrant field, with applications ranging from materials science to biological probes. The specific combination of features in CAS No. 2229345-57-5 positions it as a compelling subject for further investigation in these domains.

Quality control and analytical characterization of 1-(2-chloro-6-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid are critical aspects of its handling. Modern analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These methods are essential for maintaining the high standards required in both research and industrial settings.

The potential applications of this compound extend beyond its immediate chemical properties. In the pharmaceutical sector, it could serve as a precursor for small molecule therapeutics targeting various disease pathways. The agrochemical industry might explore its utility in developing next-generation crop protection agents, particularly those addressing resistance issues in pest management. These possibilities make CAS No. 2229345-57-5 a compound of significant strategic value.

As the scientific community continues to emphasize molecular diversity and structural innovation, compounds like 1-(2-chloro-6-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid will likely play increasingly important roles. Their ability to bridge multiple disciplines—from synthetic chemistry to biological evaluation—makes them indispensable tools in the quest for new solutions to complex challenges. Future research directions may include exploring its derivatives or investigating novel synthetic routes to enhance efficiency and sustainability.

In conclusion, 1-(2-chloro-6-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid represents a fascinating example of modern chemical innovation. Its unique structural features, combined with its potential applications across multiple industries, make it a subject of ongoing interest and investigation. As research methodologies advance and new discoveries emerge, this compound is poised to contribute meaningfully to scientific progress and technological development.

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